Cas no 2228699-74-7 (methyl({2-3-(2-methylphenyl)phenylethyl})amine)

• Product Name: methyl({2-3-(2-methylphenyl)phenylethyl})amine
• CAS No: 2228699-74-7
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 6162327
• PubChem ID: 165609586
• Update Time: 2025-10-29

methyl({2-3-(2-methylphenyl)phenylethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-3-(2-methylphenyl)phenylethyl})amine
• 2228699-74-7
• methyl({2-[3-(2-methylphenyl)phenyl]ethyl})amine
• EN300-1743381

• Inchi： 1S/C16H19N/c1-13-6-3-4-9-16(13)15-8-5-7-14(12-15)10-11-17-2/h3-9,12,17H,10-11H2,1-2H3
• InChI Key： DVQVLECONDDYAW-UHFFFAOYSA-N
• SMILES： N(C)CCC1C=CC=C(C=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 225.151749610g/mol
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Additional information on methyl({2-3-(2-methylphenyl)phenylethyl})amine

Introduction to Methyl({2-3-(2-methylphenyl)phenylethyl})amine (CAS No. 2228699-74-7)

Methyl({2-3-(2-methylphenyl)phenylethyl})amine, a compound with the chemical identifier CAS No. 2228699-74-7, is a complex organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the amine class of chemicals, characterized by its nitrogen-containing functional group, which plays a crucial role in its biological activity and potential therapeutic applications.

The molecular structure of Methyl({2-3-(2-methylphenyl)phenylethyl})amine consists of multiple aromatic and aliphatic components, which contribute to its unique chemical properties. The presence of a phenyl ring substituted with a methyl group and an ethyl chain attached to another phenyl ring creates a highly intricate and versatile molecular framework. This structural complexity not only influences the compound's solubility and stability but also its interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of amine derivatives like Methyl({2-3-(2-methylphenyl)phenylethyl})amine. Research has indicated that such compounds may exhibit various biological activities, including neuroprotective, anti-inflammatory, and anxiolytic effects. These properties make them promising candidates for further investigation in the development of novel therapeutic agents.

One of the most intriguing aspects of Methyl({2-3-(2-methylphenyl)phenylethyl})amine is its potential role in modulating neurotransmitter systems in the brain. Studies have suggested that this compound may interact with serotonin and dopamine receptors, which are key players in regulating mood, cognition, and behavior. By influencing these pathways, it could potentially offer benefits in treating conditions such as depression, anxiety, and neurodegenerative disorders.

The synthesis of Methyl({2-3-(2-methylphenyl)phenylethyl})amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective hydrogenation, are often employed to achieve high yields and purity. These synthetic methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in analytical chemistry have enabled more accurate characterization of Methyl({2-3-(2-methylphenyl)phenylethyl})amine. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide detailed insights into the compound's structure and purity. These analytical methods are essential for confirming the identity of the compound and assessing its quality before further biological testing.

In preclinical studies, Methyl({2-3-(2-methylphenyl)phenylethyl})amine has shown promise in models of neurological disorders. For instance, research has demonstrated its ability to protect against oxidative stress-induced neuronal damage, suggesting potential neuroprotective effects. Additionally, studies have explored its anti-inflammatory properties, indicating that it may help reduce inflammation in brain tissues associated with various neurological conditions.

The pharmacokinetic profile of Methyl({2-3-(2-methylphenyl)phenylethyl})amine is another critical aspect that has been extensively studied. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Pharmacokinetic studies have provided valuable data on the compound's bioavailability and half-life, which are crucial parameters for drug development.

One of the challenges in developing drugs based on compounds like Methyl({2-3-(2-methylphenyl)phenylethyl})amine is achieving selectivity for target receptors while minimizing off-target effects. Research efforts are focused on modifying the molecular structure to enhance binding affinity and reduce toxicity. Computational modeling techniques, such as molecular docking simulations, have been instrumental in predicting how different structural modifications may impact the compound's biological activity.

The future prospects for Methyl({2-3-(2-methylphenyl)phenylethyl})amine in pharmaceutical research are promising. Ongoing studies aim to elucidate its mechanism of action further and explore new therapeutic applications. Collaborative efforts between academic researchers and industry scientists are expected to accelerate the translation of laboratory findings into clinical trials.

In conclusion, Methyl({2-3-(2-methylphenyl)phenylethyl})amine (CAS No. 2228699-74-7) represents a significant area of interest in medicinal chemistry due to its complex structure and potential biological activities. The continued exploration of this compound holds great promise for advancing our understanding of neurological disorders and developing new treatments that can improve patient outcomes.